Cas no 2228308-13-0 ({5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine)

• Product Name: {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine
• CAS No: 2228308-13-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6585958
• PubChem ID: 165613601
• Update Time: 2025-08-05

{5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine
• EN300-1751736
• 2228308-13-0
• {[5-(but-3-yn-2-yl)-2-methoxyphenyl]methyl}dimethylamine

• Inchi： 1S/C14H19NO/c1-6-11(2)12-7-8-14(16-5)13(9-12)10-15(3)4/h1,7-9,11H,10H2,2-5H3
• InChI Key： BGESIPUUWCWOTP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C#C)C)C=C1CN(C)C

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine

Introduction to {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2228308-13-0)

{5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2228308-13-0) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine is composed of a substituted phenyl ring with a butynyl and methoxy group, attached to a dimethylamine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The butynyl group, in particular, is known for its ability to participate in various chemical reactions, such as click chemistry, which has broad applications in drug design and synthesis.

Recent studies have highlighted the importance of {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine in the development of new therapeutic agents. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for numerous drugs. The unique structure of {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine allows it to interact with specific GPCRs, potentially leading to the discovery of novel treatments for diseases such as neurodegenerative disorders and chronic pain.

In addition to its role in GPCR modulation, {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including cardiovascular disease, arthritis, and cancer. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the development of anti-inflammatory drugs.

The synthesis of {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine has been optimized using modern synthetic techniques. One common approach involves the coupling of a substituted phenol with a butynyl derivative, followed by methylation and alkylation steps. The use of transition metal catalysts and mild reaction conditions has significantly improved the yield and purity of the final product. These advancements in synthetic methods have facilitated the large-scale production of this compound for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine in various therapeutic settings. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

Beyond its therapeutic applications, {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine has also found use in other areas of scientific research. For instance, it has been employed as a tool compound in high-throughput screening assays to identify new drug targets and to study receptor-ligand interactions at the molecular level. Its unique structural features make it an ideal candidate for such applications.

In conclusion, {5-(but-3-yn-2-yl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2228308-13-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities have made it an attractive target for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the scientific community.